Cas no 5457-32-9 ([1,1'-Biphenyl]-2,2'-dicarboxylicacid, 6,6'-dinitro-)

• Product Name: [1,1'-Biphenyl]-2,2'-dicarboxylicacid, 6,6'-dinitro-
• CAS No: 5457-32-9
• MF: C₁₄H₈N₂O₈
• MW: 332.221923828125
• CID: 371991
• PubChem ID: 95234
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,2'-dicarboxylicacid, 6,6'-dinitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-dicarboxylicacid, 6,6'-dinitro-
• 6,6'-Dinitrodiphenic acid
• 2,2'-dicarboxy-6,6'-dinitrobiphenyl
• 6,6'-dinitro-2,2'-dicarboxybiphenyl
• AKOS004903782
• Diphenic acid, 6,6'-dinitro-
• AE-562/12222532
• NSC243736
• DTXSID80969803
• SCHEMBL8610738
• CHEMBL609950
• 6,6'-bisnitro[1,1'-biphenyl]-2,2'-dicarboxylic acid
• NSC-24946
• 2-(2-carboxy-6-nitrophenyl)-3-nitrobenzoic acid
• 5457-32-9
• 6,6'-Dinitro[1,1'-biphenyl]-2,2'-dicarboxylic acid
• (S)-DNBA
• 6,6'-DINITRO-[1,1'-BIPHENYL]-2,2'-DICARBOXYLIC ACID
• (1,1'-Biphenyl)-2,2'-dicarboxylic acid, 6,6'-dinitro-
• NSC-243736
• 6,6'-Dinitro-diphensaure
• 6,6'-Dinitrobiphenyl-2,2'-dicarboxylic acid
• NSC24946
• NSC 24946

• MDL： MFCD00114903
• Inchi： 1S/C14H8N2O8/c17-13(18)7-3-1-5-9(15(21)22)11(7)12-8(14(19)20)4-2-6-10(12)16(23)24/h1-6H,(H,17,18)(H,19,20)
• InChI Key： HSXZZWGNLDGWIC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1C1C(=CC=CC=1C(=O)O)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 332.02800
• Monoisotopic Mass: 332.02806522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 166.24000
• LogP: 3.61280